Cas no 898454-24-5 (2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(pyridin-2-yl)methylacetamide)

• Product Name: 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(pyridin-2-yl)methylacetamide
• CAS No: 898454-24-5
• MF: C₂₃H₂₁N₃O₃S
• MW: 419.49614405632
• CID: 6606282
• PubChem ID: 18573424
• Update Time: 2024-01-03

2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(pyridin-2-yl)methylacetamide
• 898454-24-5
• 2-(3-(benzylsulfonyl)-1H-indol-1-yl)-N-(pyridin-2-ylmethyl)acetamide
• 2-(3-benzylsulfonylindol-1-yl)-N-(pyridin-2-ylmethyl)acetamide
• F2540-0067
• AKOS024658588
• 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide
• 1H-Indole-1-acetamide, 3-[(phenylmethyl)sulfonyl]-N-(2-pyridinylmethyl)-

• Inchi： 1S/C23H21N3O3S/c27-23(25-14-19-10-6-7-13-24-19)16-26-15-22(20-11-4-5-12-21(20)26)30(28,29)17-18-8-2-1-3-9-18/h1-13,15H,14,16-17H2,(H,25,27)
• InChI Key： JAMMANBHYPFEIH-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=NC=CC=C2)=O)C2=C(C=CC=C2)C(S(CC2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 419.13036271g/mol
• Monoisotopic Mass: 419.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 748.3±60.0 °C(Predicted)
• pka: 14.03±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles